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diylbis(morpholinomethanone)

Cat. No.: B089284 Get Quote

Application Notes and Protocols for
Azodicarboxylic Dimorpholide
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

Azodicarboxylic dimorpholide (ADDM) as a versatile reagent in organic synthesis. ADDM offers

significant advantages over traditional reagents, particularly in simplifying purification

processes due to the water solubility of its byproducts.

I. Chemical Properties and Safety Information
Chemical Name: Azodicarboxylic dimorpholide (ADDM)

CAS Number: 10465-82-4[1][2]

Molecular Formula: C₁₀H₁₆N₄O₄[1][2]

Molecular Weight: 256.26 g/mol [1][2]

Appearance: Yellow to dark yellow powder or crystals[1]

Melting Point: 141-143 °C[1][2]
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Safety Precautions: Wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat. Handle in a well-ventilated fume hood. Refer to the

Safety Data Sheet (SDS) for complete safety information.

II. Core Application: The Mitsunobu Reaction
ADDM is a highly effective reagent for the Mitsunobu reaction, which facilitates the conversion

of primary and secondary alcohols to a variety of functional groups with inversion of

stereochemistry.[3][4] A significant advantage of using ADDM is the simplified removal of the

reaction byproducts. Both ADDM and its reduced form, 1,2-dicarbomoylmorpholine-hydrazine

(ADDM-H₂), are water-soluble, allowing for a straightforward aqueous extraction to purify the

desired product, often eliminating the need for column chromatography.[5]

A. General Experimental Protocol for Mitsunobu Reaction using ADDM

This protocol is adapted from demonstrated procedures for the effective use of ADDM in the

Mitsunobu reaction.[5]

Reaction Setup: To a solution of the alcohol (1.0 equiv.), the pronucleophile (e.g., carboxylic

acid, phenol, imide; 1.2 equiv.), and a phosphine (e.g., triphenylphosphine or

tributylphosphine; 1.2 equiv.) in an anhydrous solvent (e.g., THF, DCM, or Toluene; 0.1-0.2

M) under an inert atmosphere (e.g., nitrogen or argon), add Azodicarboxylic dimorpholide

(ADDM) (1.2 equiv.) in one portion at room temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction progress

can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS). Reaction times can vary from a few hours to overnight, depending on

the substrates.

Workup and Purification:

Concentrate the reaction mixture under reduced pressure to remove the solvent.

To the residue, add a suitable organic solvent (e.g., ethyl acetate, dichloromethane) and

water.
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Transfer the mixture to a separatory funnel and perform an aqueous extraction. The water-

soluble ADDM-H₂ byproduct will partition into the aqueous layer. Repeat the aqueous

wash (2-3 times).

Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium

sulfate, filter, and concentrate under reduced pressure to yield the crude product.

If necessary, the crude product can be further purified by flash column chromatography.

B. Quantitative Data for Mitsunobu Reactions with ADDM

The following table summarizes representative yields for the Mitsunobu reaction using ADDM

with various alcohols and nucleophiles.

Alcohol
Nucleoph
ile

Phosphin
e

Solvent Time (h) Yield (%)
Referenc
e

Benzyl

alcohol
Phenol

Tributylpho

sphine
THF 16 94 [5]

Cinnamyl

alcohol

Benzoic

acid

Tributylpho

sphine
THF 16 92 [5]

1-Octanol
Phthalimid

e

Tributylpho

sphine
THF 16 85 [5]

Cyclopenta

nol

2,6-

Dimethylph

enol

Tributylpho

sphine
THF 16 62 [6]

Geraniol Acetic Acid
Triphenylp

hosphine
DCM 12 88

(R)-(-)-2-

Octanol

4-

Nitrobenzoi

c acid

Triphenylp

hosphine
THF 24

>95

(inversion)

C. Visualizing the Mitsunobu Reaction Workflow
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The following diagram illustrates the simplified workflow of a Mitsunobu reaction using ADDM

compared to a traditional procedure with Diethyl Azodicarboxylate (DEAD).

Traditional Mitsunobu (DEAD)

ADDM Mitsunobu

Reaction:
Alcohol, Nucleophile,
PPh3, DEAD in THF

Quench & Solvent Removal Column Chromatography
(to remove PPh3=O and DEAD-H2) Pure Product

Reaction:
Alcohol, Nucleophile,
PPh3, ADDM in THF

Solvent Removal
Aqueous Extraction

(removes water-soluble
ADDM-H2)

Filtration/Concentration
(to remove PPh3=O) Pure Product

Click to download full resolution via product page

Caption: Workflow comparison of traditional vs. ADDM Mitsunobu reaction.

The following diagram illustrates the generally accepted mechanism of the Mitsunobu reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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